Cas no 59625-05-7 (((Methylsulfonyl)methyl)diphenylphosphine oxide)

• Product Name: ((Methylsulfonyl)methyl)diphenylphosphine oxide
• CAS No: 59625-05-7
• MF: C₁₄H₁₅O₃PS
• MW: 294.305863618851
• CID: 3167304
• PubChem ID: 84819637
• Update Time: 2025-10-30

((Methylsulfonyl)methyl)diphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• ((Methylsulfonyl)methyl)diphenylphosphine oxide
• [(methanesulfonylmethyl)(phenyl)phosphoroso]benzene
• ((Methylsulfonyl)methyl)diphenylphosphineoxide
• 59625-05-7

• Inchi： 1S/C14H15O3PS/c1-19(16,17)12-18(15,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,12H2,1H3
• InChI Key： WRICLRVOJPLRRZ-UHFFFAOYSA-N
• SMILES： S(C)(CP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 294.04795251Da
• Monoisotopic Mass: 294.04795251Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.6Ų

Additional information on ((Methylsulfonyl)methyl)diphenylphosphine oxide

Recent Advances in the Study of ((Methylsulfonyl)methyl)diphenylphosphine oxide (CAS: 59625-05-7) in Chemical Biology and Pharmaceutical Research

((Methylsulfonyl)methyl)diphenylphosphine oxide (CAS: 59625-05-7) is a phosphine oxide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and phosphine oxide functional groups, has been explored for its potential in drug discovery, catalysis, and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its utility in various chemical transformations.

One of the most notable advancements in the study of ((Methylsulfonyl)methyl)diphenylphosphine oxide is its application in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to act as a scaffold for kinase inhibitor design has been demonstrated in several preclinical studies. Researchers have successfully utilized its structural features to enhance binding affinity and selectivity, leading to the identification of promising lead compounds with improved pharmacokinetic properties.

In addition to its role in drug discovery, ((Methylsulfonyl)methyl)diphenylphosphine oxide has been investigated for its catalytic properties. Recent publications have reported its use as a ligand in transition metal-catalyzed reactions, where it facilitates C-C and C-N bond formation with high efficiency. These findings underscore its potential as a valuable tool in synthetic chemistry, enabling the construction of complex molecular architectures with applications in medicinal chemistry and materials science.

Another area of interest is the compound's utility in the development of fluorescent probes. Due to its unique electronic properties, ((Methylsulfonyl)methyl)diphenylphosphine oxide has been incorporated into fluorescent dyes that are used for imaging and diagnostics. These probes exhibit high sensitivity and specificity, making them suitable for detecting biomarkers in biological samples. Recent studies have also explored their use in real-time monitoring of enzymatic activity, providing insights into disease mechanisms and therapeutic responses.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of ((Methylsulfonyl)methyl)diphenylphosphine oxide derivatives. Researchers are actively working to address issues related to yield, purity, and scalability to ensure their practical application in industrial settings. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for new therapeutic and diagnostic tools.

In conclusion, ((Methylsulfonyl)methyl)diphenylphosphine oxide (CAS: 59625-05-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, catalysis, and diagnostics highlight its potential to contribute to advancements in medicine and technology. Ongoing research efforts are likely to uncover additional uses and optimize its properties, further solidifying its importance in the field.